Cas no 1468665-59-9 (5-(4-propyl-1,2,3-thiadiazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid)

5-(4-Propyl-1,2,3-thiadiazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid is a heterocyclic compound featuring a 1,2,3-thiadiazole core linked to a 1,2,4-oxadiazole ring bearing a carboxylic acid functional group. This structure imparts unique reactivity and potential as an intermediate in medicinal chemistry and agrochemical synthesis. The presence of both thiadiazole and oxadiazole moieties enhances its versatility in forming derivatives with biological activity. The propyl substituent may influence lipophilicity, while the carboxylic acid group allows for further functionalization. Its well-defined heterocyclic framework makes it valuable for research in drug discovery and material science applications requiring tailored molecular properties.

5-(4-propyl-1,2,3-thiadiazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid structure

1468665-59-9 structure

Product Name:5-(4-propyl-1,2,3-thiadiazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid

CAS No:1468665-59-9

MF:C₈H₈N₄O₃S

MW:240.239119529724

CID:6229838

PubChem ID:65207469

Update Time:2025-05-28

5-(4-propyl-1,2,3-thiadiazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-(4-propyl-1,2,3-thiadiazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid
- CS-0290920
- 1468665-59-9
- EN300-1119790
- AKOS014541556
- Inchi： 1S/C8H8N4O3S/c1-2-3-4-5(16-12-10-4)7-9-6(8(13)14)11-15-7/h2-3H2,1H3,(H,13,14)
- InChI Key： UOSPPXYPTHREHC-UHFFFAOYSA-N
- SMILES： S1C(C2=NC(C(=O)O)=NO2)=C(CCC)N=N1

Computed Properties

Exact Mass: 240.03171130g/mol
Monoisotopic Mass: 240.03171130g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 268
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 130Å²

5-(4-propyl-1,2,3-thiadiazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1119790-0.05g	5-(4-propyl-1,2,3-thiadiazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid	1468665-59-9	95%	0.05g	$888.0	2023-10-27
Enamine	EN300-1119790-0.1g	5-(4-propyl-1,2,3-thiadiazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid	1468665-59-9	95%	0.1g	$930.0	2023-10-27
Enamine	EN300-1119790-0.25g	5-(4-propyl-1,2,3-thiadiazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid	1468665-59-9	95%	0.25g	$972.0	2023-10-27
Enamine	EN300-1119790-0.5g	5-(4-propyl-1,2,3-thiadiazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid	1468665-59-9	95%	0.5g	$1014.0	2023-10-27
Enamine	EN300-1119790-1.0g	5-(4-propyl-1,2,3-thiadiazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid	1468665-59-9		1g	$1299.0	2023-05-26
Enamine	EN300-1119790-2.5g	5-(4-propyl-1,2,3-thiadiazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid	1468665-59-9	95%	2.5g	$2071.0	2023-10-27
Enamine	EN300-1119790-5.0g	5-(4-propyl-1,2,3-thiadiazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid	1468665-59-9		5g	$3770.0	2023-05-26
Enamine	EN300-1119790-10.0g	5-(4-propyl-1,2,3-thiadiazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid	1468665-59-9		10g	$5590.0	2023-05-26
Enamine	EN300-1119790-1g	5-(4-propyl-1,2,3-thiadiazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid	1468665-59-9	95%	1g	$1057.0	2023-10-27
Enamine	EN300-1119790-5g	5-(4-propyl-1,2,3-thiadiazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid	1468665-59-9	95%	5g	$3065.0	2023-10-27